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Compound of Interest

Compound Name: 5-Cyano-2-methylbenzylamine

Cat. No.: B15329506 Get Quote

This guide provides a comparative analysis of the elemental composition of 5-Cyano-2-
methylbenzylamine against structurally related alternatives. The data presented herein is

crucial for researchers, scientists, and drug development professionals for the verification of

compound identity and purity.

Elemental Composition: A Comparative Analysis
The elemental analysis of a pure compound provides the percentage composition of its

constituent elements. This data is a fundamental criterion for verifying the synthesis and purity

of a chemical substance. Below is a comparison of the theoretical elemental analysis of 5-
Cyano-2-methylbenzylamine with other structurally similar benzylamine derivatives.

The theoretical elemental composition of 5-Cyano-2-methylbenzylamine (Molecular Formula:

C₉H₁₀N₂) is as follows:

Carbon (C): 73.95%

Hydrogen (H): 6.90%

Nitrogen (N): 19.16%

A comparison with alternative benzylamine derivatives highlights the differences in their

elemental composition due to variations in substituents.
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Compound
Molecular
Formula

% Carbon (C)
% Hydrogen
(H)

% Nitrogen (N)

5-Cyano-2-

methylbenzylami

ne

C₉H₁₀N₂ 73.95 6.90 19.16

2-

Methylbenzylami

ne

C₈H₁₁N 79.29 9.15 11.56

5-Chloro-2-

methylbenzylami

ne

C₈H₁₀ClN 61.74 6.48 9.00

2-Amino-5-

cyano-N,3-

dimethylbenzami

de

C₁₀H₁₁N₃O 63.48 5.86 22.21

Note: The values presented in the table are theoretical and calculated based on the molecular

formula of each compound. Experimental values may vary slightly.

Experimental Protocol: CHN Elemental Analysis
The determination of the carbon, hydrogen, and nitrogen content of a sample is typically

performed via combustion analysis.

Principle: A small, accurately weighed amount of the sample is combusted in a high-

temperature furnace in the presence of excess oxygen. This process converts carbon to carbon

dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) or its oxides (which

are subsequently reduced to N₂). The amounts of these combustion products are then

measured, and from this data, the percentage of each element in the original sample is

calculated.

Instrumentation: A CHN elemental analyzer is used for this purpose.

Procedure:
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Sample Preparation: The sample must be dry and homogeneous. A small amount (typically

1-3 mg) is accurately weighed into a tin or silver capsule.

Combustion: The capsule is introduced into a combustion furnace heated to approximately

900-1000 °C. A pulse of pure oxygen is injected to ensure complete combustion.

Reduction: The combustion gases are passed through a reduction furnace containing copper

to convert any nitrogen oxides to dinitrogen.

Separation and Detection: The mixture of CO₂, H₂O, and N₂ is then passed through a

separation column (often a gas chromatography column) and detected by a thermal

conductivity detector (TCD). The detector measures the concentration of each gas.

Calculation: The instrument's software calculates the percentage of C, H, and N in the

original sample based on the weights of the sample and the detected combustion products,

calibrated against a known standard.

Workflow and Process Diagrams
To visually represent the processes involved, the following diagrams have been generated.
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Caption: Workflow for CHN Elemental Analysis.
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5-Cyano-2-methylbenzylamine

Molecular Formula
C9H10N2

Experimental Elemental Analysis
(via CHN Analyzer)

Theoretical Elemental Analysis
C: 73.95%
H: 6.90%
N: 19.16%

Comparison & Purity Verification
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To cite this document: BenchChem. [Comparative Guide to the Elemental Analysis of 5-
Cyano-2-methylbenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329506#elemental-analysis-data-for-5-cyano-2-
methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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